Cas no 398128-81-9 (6,13-Bis(triethylsilylethynyl)pentacene)
398128-81-9 structure
Product Name:6,13-Bis(triethylsilylethynyl)pentacene
CAS No:398128-81-9
MF:C32H30Si2
MW:470.751610279083
CID:2602472
PubChem ID:329765339
Update Time:2025-04-21
6,13-Bis(triethylsilylethynyl)pentacene Chemical and Physical Properties
Names and Identifiers
-
- 6,13-Bis((triethylsilyl)ethynyl)pentacene
- TES pentacene
- 6,13-Bis(triethylsilylethynyl)pentacene
- 6,13-bis(trimethylsilylethynyl)pentacene
- trimethyl-[2-[13-(2-trimethylsilylethynyl)pentacen-6-yl]ethynyl]silane
- 6,13-bis[(trimethylsilyl)ethynyl]pentacene
- bis(trimethylsilylethynyl)pentacene
- YSCK0155
- 317809-68-0
- 398128-81-9
- CS-0379336
- 6,13-Bis((trimethylsilyl)ethynyl)pentacene
-
- Inchi: 1S/C32H30Si2/c1-33(2,3)17-15-27-29-19-23-11-7-9-13-25(23)21-31(29)28(16-18-34(4,5)6)32-22-26-14-10-8-12-24(26)20-30(27)32/h7-14,19-22H,1-6H3
- InChI Key: MYKQRRZJBVVBMU-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)C#CC1C2C=C3C=CC=CC3=CC=2C(C#C[Si](C)(C)C)=C2C=C3C=CC=CC3=CC2=1
Computed Properties
- Exact Mass: 470.18860403g/mol
- Monoisotopic Mass: 470.18860403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 762
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Melting Point: 261-266 °C
6,13-Bis(triethylsilylethynyl)pentacene Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-39
-
Hazardous Material Identification:
6,13-Bis(triethylsilylethynyl)pentacene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 739278-100MG |
6,13-Bis((triethylsilyl)ethynyl)pentacene |
398128-81-9 | ≥99% (HPLC) | 100MG |
¥1214.9 | 2022-02-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 739278-500MG |
6,13-Bis((triethylsilyl)ethynyl)pentacene |
398128-81-9 | ≥99% (HPLC) | 500MG |
¥4312.89 | 2022-02-24 | |
| Fluorochem | 050366-250mg |
6,13-Bis((triethylsilyl)ethynyl)pentacene |
398128-81-9 | 99.9% | 250mg |
£258.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B920173-100mg |
6,13-Bis((triethylsilyl)ethynyl)pentacene |
398128-81-9 | ≥99% (HPLC) | 100mg |
¥1,026.90 | 2022-09-02 | |
| FUJIFILM | 026-19291-100mg |
6,13-Bis(triethylsilylethynyl)pentacene |
398128-81-9 | 100mg |
JPY 18700 | 2023-09-15 | ||
| 1PlusChem | 1P00CNGA-250mg |
TES pentacene |
398128-81-9 | 250mg |
$494.00 | 2025-02-26 | ||
| A2B Chem LLC | AF89466-250mg |
TES pentacene |
398128-81-9 | 250mg |
$475.00 | 2024-04-20 |
6,13-Bis(triethylsilylethynyl)pentacene Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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